rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, trans, also known as trans-1-phenylcyclopentanecarboxylic acid, is a naturally occurring compound that has been used in scientific research for a number of different applications. It is a cyclic carboxylic acid that is derived from the phenyl group and is found in many plants, bacteria, and fungi. Due to its unique properties, it has been used in a variety of experiments in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Trans-1-phenylcyclopentanecarboxylic acid has been used in a number of scientific research applications. It has been used as a substrate in the study of enzymes, such as the enzyme phenylalanine aminotransferase. It has also been used in the study of the pharmacological effects of drugs, as well as in the study of the biochemical and physiological effects of drugs. Additionally, it has been used in the study of the metabolism of drugs, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, transylcyclopentanecarboxylic acid is not fully understood. It is believed to act as an inhibitor of certain enzymes, such as phenylalanine aminotransferase, and is thought to interact with certain receptors in the body. Additionally, it is believed to act as an agonist of certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
Trans-1-phenylcyclopentanecarboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme phenylalanine aminotransferase, which is involved in the metabolism of amino acids. Additionally, it has been shown to interact with certain receptors in the body, such as the serotonin receptor. It has also been shown to have an antidepressant effect, as well as an anti-anxiety effect.
Advantages and Limitations for Lab Experiments
Trans-1-phenylcyclopentanecarboxylic acid has a number of advantages and limitations for use in lab experiments. One of the major advantages is that it is a naturally occurring compound, which makes it readily available for use in experiments. Additionally, it is relatively non-toxic and has a low cost. However, it is not as stable as some other compounds, which can limit its use in certain experiments. Additionally, it is not as soluble in water as some other compounds, which can make it difficult to use in certain experiments.
Future Directions
The future of rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, transylcyclopentanecarboxylic acid is promising, as it has a number of potential applications. One potential application is in the development of new drugs, as it has been shown to interact with certain receptors in the body. Additionally, it has potential applications in the study of the metabolism of drugs, as well as in the study of the structure and function of proteins. Additionally, it could be used in the study of the pharmacological effects of drugs, as well as in the study of the biochemical and physiological effects of drugs. Finally, it could be used in the development of new enzymes, as it has been shown to inhibit the enzyme phenylalanine aminotransferase.
Synthesis Methods
Trans-1-phenylcyclopentanecarboxylic acid can be synthesized through a variety of methods. One of the most common methods is the hydrolysis of rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, transylcyclopentanecarboxylate esters. The esters are reacted with an acid catalyst and water to form the carboxylic acid. Another method is to react rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, transylcyclopentanecarboxylate esters with an alkali metal hydroxide, such as sodium hydroxide, to form the carboxylic acid. Other methods include the use of a Grignard reagent, the use of a catalytic hydrogenation reaction, and the use of a Friedel-Crafts alkylation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, trans involves the synthesis of a cyclopentane ring followed by the addition of a phenyl group and carboxylic acid functional group.", "Starting Materials": [ "Cyclopentadiene", "Bromine", "Phenylmagnesium bromide", "Diethyl carbonate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Acetone", "Water" ], "Reaction": [ "Step 1: Synthesis of 1,2-dibromocyclopentane by reacting cyclopentadiene with bromine", "Step 2: Synthesis of 1-bromo-3-phenylcyclopentene by reacting 1,2-dibromocyclopentane with phenylmagnesium bromide", "Step 3: Synthesis of rac-(1R,3R)-3-phenylcyclopentane by reacting 1-bromo-3-phenylcyclopentene with diethyl carbonate in the presence of sodium hydroxide", "Step 4: Synthesis of rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, trans by reacting rac-(1R,3R)-3-phenylcyclopentane with hydrochloric acid to form the hydrochloride salt, followed by neutralization with sodium bicarbonate to form the free base, and then reacting with acetic anhydride to form the acetyl ester, which is then hydrolyzed with sodium hydroxide to form the carboxylic acid" ] } | |
CAS RN |
2307777-64-4 |
Product Name |
rac-(1R,3R)-3-phenylcyclopentane-1-carboxylic acid, trans |
Molecular Formula |
C12H14O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
